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Compound of Interest

Compound Name: BI-7273

Cat. No.: B606094 Get Quote

Technical Support Center: BI-7273
This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers and drug development professionals working with the dual

BRD7/BRD9 inhibitor, BI-7273.

Frequently Asked Questions (FAQs)
Q1: What is BI-7273 and what is its mechanism of action?

BI-7273 is a potent and selective dual inhibitor of Bromodomain-containing protein 7 (BRD7)

and Bromodomain-containing protein 9 (BRD9).[1][2] It binds with high affinity to the

bromodomains of BRD7 and BRD9, which are components of the mammalian SWI/SNF

chromatin remodeling complex.[1][2] By inhibiting these proteins, BI-7273 can modulate gene

expression and has shown potential in preclinical studies, particularly in oncology.[3][4]

Q2: What are the recommended storage conditions for BI-7273?

For long-term stability, BI-7273 should be stored as a crystalline solid at -20°C.[3][5] Under

these conditions, it is stable for at least four years.[3] Stock solutions in DMSO can be stored at

-80°C for up to two years or at -20°C for one year.[5] It is advisable to aliquot stock solutions to

avoid repeated freeze-thaw cycles.[6]

Q3: In which solvents is BI-7273 soluble?
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BI-7273 is soluble in organic solvents such as Dimethyl Sulfoxide (DMSO) and Ethanol.[3][7]

Its solubility in aqueous solutions like Phosphate-Buffered Saline (PBS) is limited.[3] For cell-

based assays, it is common to prepare a concentrated stock solution in DMSO and then dilute

it in the cell culture medium.[6]

Troubleshooting Guides
Solubility Issues
Problem: I am having difficulty dissolving BI-7273.

Initial Steps: Ensure you are using a high-quality, anhydrous grade of the recommended

solvent (e.g., DMSO). Moisture in DMSO can negatively impact the solubility of many

compounds.[8]

Sonication: If the compound does not readily dissolve, brief sonication in a water bath can

aid in dissolution.[9][10]

Warming: Gentle warming of the solution (up to 37°C) can also help. However, be cautious

and ensure the compound is stable at elevated temperatures for short periods.

Fresh Solvent: Always use a fresh, unopened bottle of DMSO for preparing stock solutions to

minimize water absorption.[8]

Problem: My BI-7273 solution is precipitating upon dilution in aqueous media.

Cause: This is a common issue when diluting a concentrated DMSO stock into an aqueous

buffer or cell culture medium. The significant change in solvent polarity causes the

compound to crash out of solution.

Solution 1: Serial Dilutions: Instead of a single large dilution, perform serial dilutions of your

DMSO stock in DMSO first to a lower concentration before the final dilution into the aqueous

medium.

Solution 2: Lower Final DMSO Concentration: Aim for a final DMSO concentration of 0.5% or

lower in your experimental setup, as most cell lines can tolerate this level without significant

toxicity.[11] Always include a vehicle control (medium with the same final DMSO

concentration) in your experiments.
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Solution 3: Use of Pluronic F-68 or other surfactants: For in vivo studies or challenging in

vitro systems, the use of surfactants or other formulation vehicles may be necessary to

maintain solubility.

Stability Issues
Problem: I am concerned about the stability of BI-7273 in my experimental setup.

Working Solutions: Prepare fresh working solutions from your frozen stock for each

experiment. Avoid storing diluted aqueous solutions for extended periods.

pH Considerations: The stability of small molecules can be pH-dependent. While specific

data for BI-7273 across a wide pH range is not readily available, it is good practice to

maintain a physiological pH (around 7.4) in your experiments unless otherwise required.

Light Sensitivity: While not explicitly stated for BI-7273, many small molecules are light-

sensitive. It is prudent to store solutions in amber vials or protect them from direct light.

Data Presentation
Table 1: Solubility of BI-7273

Solvent Concentration Notes Reference

DMSO
~10 mg/mL (28.30

mM)

May require

sonication.[5] Use of

fresh, anhydrous

DMSO is

recommended.[8]

[5][8]

DMSO 0.1 mg/mL - [3]

Ethanol 0.2 mg/mL - [3]

PBS (pH 7.2) 0.1 mg/mL
Limited aqueous

solubility.
[3]

Table 2: In Vitro Potency of BI-7273
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Target Assay IC50 / Kd Reference

BRD9 AlphaScreen 19 nM [7][12]

BRD9
Isothermal Titration

Calorimetry (ITC)
15.4 nM (Kd) [3][13]

BRD7 AlphaScreen 117 nM [7][12]

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution of BI-7273 in DMSO

Materials:

BI-7273 (crystalline solid)

Anhydrous, high-purity DMSO

Sterile microcentrifuge tubes or vials

Calibrated pipette

Procedure:

1. Allow the vial of BI-7273 to equilibrate to room temperature before opening to prevent

condensation.

2. Weigh out the desired amount of BI-7273. The molecular weight of BI-7273 is 353.41

g/mol .[5] For 1 mg of BI-7273, you will need to add 282.96 µL of DMSO to achieve a 10

mM solution.

3. Add the calculated volume of DMSO to the vial containing BI-7273.

4. Vortex the solution until the solid is completely dissolved. If necessary, sonicate for 5-10

minutes.

5. Aliquot the stock solution into smaller volumes in sterile tubes to minimize freeze-thaw

cycles.
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6. Store the aliquots at -80°C.

Protocol 2: Preparation of a Working Solution for Cell Culture Experiments

Materials:

10 mM BI-7273 stock solution in DMSO

Pre-warmed cell culture medium

Procedure:

1. Thaw an aliquot of the 10 mM BI-7273 stock solution at room temperature.

2. Perform serial dilutions of the stock solution in cell culture medium to achieve the desired

final concentrations. For example, to prepare a 10 µM working solution from a 10 mM

stock, you can perform a 1:1000 dilution (e.g., 1 µL of stock into 999 µL of medium).

3. Ensure the final concentration of DMSO in the cell culture medium is below 0.5%.

4. Gently mix the working solution by pipetting or inverting the tube.

5. Add the working solution to your cell culture plates. Remember to include a vehicle control

(medium with the same final concentration of DMSO).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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